Cas no 39617-05-5 (dimethyl 4-dimethylaminophthalate)
39617-05-5 structure
Product Name:dimethyl 4-dimethylaminophthalate
CAS No:39617-05-5
MF:C12H15NO4
MW:237.251803636551
CID:924758
PubChem ID:3016098
Update Time:2025-04-19
dimethyl 4-dimethylaminophthalate Chemical and Physical Properties
Names and Identifiers
-
- dimethyl 4-dimethylaminophthalate
- dimethyl 4-(dimethylamino)benzene-1,2-dicarboxylate
- dimethyl 4-(dimethylamino)phthalate
- IQMSCTLQIWAFDD-UHFFFAOYSA-N
- DTXSID30192725
- 39617-05-5
- NS00030625
- SCHEMBL8762164
- EINECS 254-544-0
-
- Inchi: 1S/C12H15NO4/c1-13(2)8-5-6-9(11(14)16-3)10(7-8)12(15)17-4/h5-7H,1-4H3
- InChI Key: IQMSCTLQIWAFDD-UHFFFAOYSA-N
- SMILES: O(C)C(C1=C(C(=O)OC)C=CC(=C1)N(C)C)=O
Computed Properties
- Exact Mass: 237.10015
- Monoisotopic Mass: 237.10010796g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 290
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 55.8Ų
Experimental Properties
- PSA: 55.84
dimethyl 4-dimethylaminophthalate Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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